Cas no 155322-93-3 (Pyrrolo[1,2-a]pyrazine-3-methanol,octahydro-, (3S,8aS)-)

• Product Name: Pyrrolo[1,2-a]pyrazine-3-methanol,octahydro-, (3S,8aS)-
• CAS No: 155322-93-3
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 106949
• PubChem ID: 45099436
• Update Time: 2025-04-18

Pyrrolo[1,2-a]pyrazine-3-methanol,octahydro-, (3S,8aS)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-3-methanol,octahydro-, (3S,8aS)-
• (3S,8AS)-OCTAHYDROPYRROLO[1,2-A]PYRAZIN-3-YLMETHANOL
• (2S,5S)-2-amino-N,N-dibenzylamino-4-oxo-1,6-diphenylhexane
• (2S,5S)-2-hydroxymethyl-1,4-diaza[4.3.0]bicyclononane
• (2S,5S)-2-hydroxymethyl-1,4-diaza< 4.3.0> bicyclononane
• (2S,5S)-5-amino-2-dibenzylamino-3-oxo-1,6-diphenylhexane
• 3-Hexanone, 5-amino-2-[bis(phenylmethyl)amino]-1,6-diphenyl-,(2S,5S)-
• AG-E-05612
• CTK4C9164
• SureCN8112786
• Pyrrolo[1,2-a]pyrazine-3-methanol, octahydro-, (3S-cis)- (9CI)
• ((3S,8AS)-octahydropyrrolo[1,2-a]pyrazin-3-yl)methanol
• SCHEMBL9992744
• [(3S,8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-3-yl]methanol
• 155322-93-3

• Inchi： 1S/C8H16N2O/c11-6-7-5-10-3-1-2-8(10)4-9-7/h7-9,11H,1-6H2/t7-,8-/m0/s1
• InChI Key： WSHDBTQQKKWIIQ-YUMQZZPRSA-N
• SMILES： OC[C@@H]1CN2CCC[C@H]2CN1

Computed Properties

• Exact Mass: 156.12638
• Monoisotopic Mass: 156.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: -0.5

Experimental Properties

• PSA: 35.5
• LogP: -0.31840